molecular formula C7H4ClFO4S B3032664 Benzoicacid, 3-chloro-4-(fluorosulfonyl)- CAS No. 33866-05-6

Benzoicacid, 3-chloro-4-(fluorosulfonyl)-

Cat. No. B3032664
CAS RN: 33866-05-6
M. Wt: 238.62 g/mol
InChI Key: JGXQPRQNKIOTQF-UHFFFAOYSA-N
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Description

“Benzoicacid, 3-chloro-4-(fluorosulfonyl)-” is a chemical compound with the CAS Number: 33866-05-6 . It has a molecular weight of 238.62 . The IUPAC name for this compound is 3-chloro-4-(fluorosulfonyl)benzoic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4ClFO4S/c8-5-3-4(7(10)11)1-2-6(5)14(9,12)13/h1-3H,(H,10,11) . This code provides a specific representation of the molecular structure.


Physical And Chemical Properties Analysis

The compound is a solid under normal conditions . It should be stored in an inert atmosphere at temperatures between 2-8°C .

Scientific Research Applications

Organic Synthesis:

Sulfonyl fluorides play a crucial role in organic synthesis. Compared to traditional methods, direct fluorosulfonylation using fluorosulfonyl radicals offers a concise and efficient approach for producing sulfonyl fluorides . Researchers have explored the use of 3-Chloro-4-(fluorosulfonyl)benzoic acid as a precursor for synthesizing diverse functionalized sulfonyl fluorides. These compounds find applications in drug discovery, materials science, and the creation of novel organic molecules.

Click Chemistry and Bioorthogonal Chemistry:

The emergence of click chemistry has revolutionized chemical synthesis. 3-Chloro-4-(fluorosulfonyl)benzoic acid can participate in click reactions, especially those involving sulfur (VI) fluoride exchange (SuFEx) chemistry. SuFEx reactions rely on the unique balance between reactivity and stability inherent in high-valent organosulfur compounds . Researchers explore this compound as a potential connector for assembling -SO2-linked small molecules with proteins or nucleic acids.

Affinity Labeling of Enzymes:

Researchers have used 3-Chloro-4-(fluorosulfonyl)benzoic acid as an affinity label for enzymes. For instance, it acts as a xenobiotic substrate analogue when incubated with the 4-4 isozyme of rat liver glutathione S-transferase. This results in time-dependent inactivation of the enzyme, providing insights into enzyme-substrate interactions .

Chemical Biology:

Understanding biological processes often requires specific chemical probes. Sulfonyl fluorides, including 3-Chloro-4-(fluorosulfonyl)benzoic acid, can be used as chemical tools to study enzyme activity, protein function, and cellular processes. Their selective reactivity allows researchers to target specific biomolecules.

Safety and Hazards

The compound is classified as dangerous with hazard statements H335-H314 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection . In case of ingestion, rinse mouth and do NOT induce vomiting .

Future Directions

The sulfonyl fluoride motif in the compound can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids . This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers .

properties

IUPAC Name

3-chloro-4-fluorosulfonylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4ClFO4S/c8-5-3-4(7(10)11)1-2-6(5)14(9,12)13/h1-3H,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGXQPRQNKIOTQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(=O)O)Cl)S(=O)(=O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4ClFO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90308845
Record name Benzoicacid, 3-chloro-4-(fluorosulfonyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90308845
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

238.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

33866-05-6
Record name NSC210249
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=210249
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Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzoicacid, 3-chloro-4-(fluorosulfonyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90308845
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-chloro-4-(fluorosulfonyl)benzoic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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